N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-ethyl-1H-pyrazole-4-carboxamide

• Molecular Formula: C14H15N3O3
• Molecular Weight: 273.29 g/mol
• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-ethylpyrazole-4-carboxamide
• InChI: InChI=1S/C14H15N3O3/c1-2-17-9-10(8-15-17)14(18)16-11-3-4-12-13(7-11)20-6-5-19-12/h3-4,7-9H,2,5-6H2,1H3,(H,16,18)
• InChI Key: LWGIAOQDSXDPMY-UHFFFAOYSA-N
• SMILES: CCN1C=C(C=N1)C(=O)NC2=CC3=C(C=C2)OCCO3

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-ethyl-1H-pyrazole-4-carboxamide, also known as GSK-3β inhibitor, is a compound that has been extensively studied for its potential therapeutic applications. This compound has been found to have a wide range of biological activities, including anti-inflammatory, neuroprotective, and antidiabetic effects.

Mechanism of Action

The mechanism of action of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-ethyl-1H-pyrazole-4-carboxamide is primarily through the inhibition of glycogen synthase kinase-3β (this compoundβ). This compoundβ is a serine/threonine kinase that plays a critical role in various cellular processes, including glycogen metabolism, cell cycle regulation, and apoptosis. Inhibition of this compoundβ has been shown to have a wide range of biological effects, including anti-inflammatory, neuroprotective, and antidiabetic effects.
Biochemical and Physiological Effects
This compound has been found to have a wide range of biochemical and physiological effects. It has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. It has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. In addition, this compound has been found to have antidiabetic effects by improving insulin sensitivity and reducing blood glucose levels.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-ethyl-1H-pyrazole-4-carboxamide in lab experiments is its ability to selectively inhibit this compoundβ without affecting other kinases. This allows researchers to study the specific effects of this compoundβ inhibition without confounding factors. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for the study of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-ethyl-1H-pyrazole-4-carboxamide. One area of interest is the potential use of this compound in the treatment of cancer. It has been shown to have antiproliferative effects in various cancer cell lines, and further research is needed to determine its potential as a cancer therapeutic. Another area of interest is the potential use of this compound in the treatment of Alzheimer's disease and other neurodegenerative disorders. It has been shown to have neuroprotective effects in animal models of these diseases, and further research is needed to determine its potential as a therapeutic. Finally, there is potential for the development of new analogs of this compound with improved solubility and other properties that could make them more suitable for use in experimental settings.

Synthesis Methods

The synthesis of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-ethyl-1H-pyrazole-4-carboxamide is a multi-step process that involves the use of various reagents and catalysts. One of the most commonly used methods for synthesizing this compound is the reaction of 2,3-dihydrobenzo[b][1,4]dioxin-6-carboxylic acid with 1-ethyl-1H-pyrazole-4-carboxylic acid in the presence of a coupling agent such as DCC (dicyclohexylcarbodiimide) and a catalyst such as DMAP (4-dimethylaminopyridine).

Scientific Research Applications

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-ethyl-1H-pyrazole-4-carboxamide has been extensively studied for its potential therapeutic applications. This compound has been found to have a wide range of biological activities, including anti-inflammatory, neuroprotective, and antidiabetic effects. It has also been shown to have potential applications in the treatment of cancer, Alzheimer's disease, and other neurodegenerative disorders.